Cas no 1333222-25-5 (N-(4-Aminobenzyl)-2-(methylamino)benzamide)

N-(4-Aminobenzyl)-2-(methylamino)benzamide is a synthetic organic compound featuring both benzamide and aminobenzyl functional groups. Its structure combines aromatic and amide moieties, making it a versatile intermediate in pharmaceutical and chemical synthesis. The presence of primary and secondary amine groups enhances its reactivity, allowing for selective modifications in drug development. This compound exhibits potential as a building block for bioactive molecules, particularly in the design of receptor-targeted agents. Its stability under standard conditions and compatibility with common solvents facilitate handling in laboratory settings. Further research may explore its applications in medicinal chemistry, particularly in the development of novel therapeutic compounds.

N-(4-Aminobenzyl)-2-(methylamino)benzamide structure

1333222-25-5 structure

Product Name:N-(4-Aminobenzyl)-2-(methylamino)benzamide

CAS No:1333222-25-5

MF:C₁₅H₁₇N₃O

MW:255.314983129501

CID:1031127

PubChem ID:71304502

Update Time:2025-06-09

N-(4-Aminobenzyl)-2-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(4-Aminobenzyl)-2-(methylamino)benzamide
- N-[(4-aminophenyl)methyl]-2-(methylamino)benzamide
- Inchi： 1S/C15H17N3O/c1-17-14-5-3-2-4-13(14)15(19)18-10-11-6-8-12(16)9-7-11/h2-9,17H,10,16H2,1H3,(H,18,19)
- InChI Key： NVQQXAYHRBKMPX-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1NC)NCC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 255.137162174g/mol
Monoisotopic Mass: 255.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 67.2Å²

N-(4-Aminobenzyl)-2-(methylamino)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139591-1g	N-(4-Aminobenzyl)-2-(methylamino)benzamide	1333222-25-5	95%	1g	515.00 USD	2021-06-16
Crysdot LLC	CD12153299-1g	N-(4-Aminobenzyl)-2-(methylamino)benzamide	1333222-25-5	95+%	1g	$614	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803662-1g	N-(4-Aminobenzyl)-2-(methylamino)benzamide	1333222-25-5	98%	1g	￥4595.00	2024-08-09

N-(4-Aminobenzyl)-2-(methylamino)benzamide Related Literature

1. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

Additional information on N-(4-Aminobenzyl)-2-(methylamino)benzamide

Comprehensive Overview of N-(4-Aminobenzyl)-2-(methylamino)benzamide (CAS No. 1333222-25-5): Properties, Applications, and Research Insights

N-(4-Aminobenzyl)-2-(methylamino)benzamide (CAS No. 1333222-25-5) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique molecular structure combining an aminobenzyl group with a methylamino substitution, making it a versatile intermediate for drug discovery and material science applications. Its dual-functional design enables interactions with biological targets, particularly in enzyme inhibition and receptor modulation studies.

Recent trends highlight growing interest in small-molecule therapeutics, where compounds like N-(4-Aminobenzyl)-2-(methylamino)benzamide play pivotal roles. Researchers frequently search for "benzamide-based drug candidates" or "CAS 1333222-25-5 solubility," reflecting demands for pharmacokinetic data. The compound’s hydrogen-bonding capacity and aromatic stacking potential align with current explorations in targeted cancer therapies and neurodegenerative disease research.

Synthetic routes to CAS 1333222-25-5 often involve amide coupling reactions between 2-(methylamino)benzoic acid and 4-aminobenzylamine, optimized for high yield and purity. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, while computational studies predict its ADMET properties—a hot topic in AI-driven drug design.

Beyond pharmaceuticals, this compound’s thermal stability (up to 250°C) suits high-performance polymer applications. Environmental scientists also investigate its biodegradation pathways, addressing concerns about sustainable chemistry. FAQs like "Is N-(4-Aminobenzyl)-2-(methylamino)benzamide fluorescent?" or "CAS 1333222-25-5 supplier" dominate niche forums, underscoring its multidisciplinary relevance.

Ongoing studies explore structure-activity relationships (SAR) of methylamino-substituted benzamides, with 1333222-25-5 serving as a scaffold for kinase inhibitors. Its low cytotoxicity profile in vitro positions it favorably for preclinical development, though rigorous toxicity screening remains essential—a focal point in 2024 drug safety regulations.

In material science, the compound’s crystallographic data (CCDC-deposited) aids in designing molecularly imprinted polymers (MIPs). Patent analyses reveal its utility in OLED materials, coinciding with surges in "organic electronics patents" searches. Collaborative projects between academia and industry further validate its potential across green chemistry initiatives.

To conclude, N-(4-Aminobenzyl)-2-(methylamino)benzamide exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS 1333222-25-5 identifier anchors a wealth of research, from computational modeling queries to scale-up synthesis challenges—making it a compound of enduring scientific and commercial interest.